Cas no 871329-84-9 ((3-carboxy-5-fluoro)benzeneboronic acid)

(3-carboxy-5-fluoro)benzeneboronic acid structure
871329-84-9 structure
Product Name:(3-carboxy-5-fluoro)benzeneboronic acid
CAS No:871329-84-9
MF:C7H6BFO4
MW:183.929545879364
MDL:MFCD07363791
CID:719307
PubChem ID:329763725
Update Time:2024-10-26

(3-carboxy-5-fluoro)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Borono-5-fluorobenzoic acid
    • 3-Carboxy-5-fluorobenzeneboronic acid
    • 3-Carboxy-5-fluorophenylboronic Acid (contains varying amounts of Anhydride)
    • (3-Carboxy-5-Fluoro)Benzeneboronic Acid
    • 3-borono-5-fluoro-benzoic acid
    • 3-Carboxy-5-fluorophenylboronic acid
    • 3-Fluoro-5-Carboxyphenylboronic acid
    • Benzoic acid,3-borono-5-fluoro-
    • 3-Carboxy-5-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
    • 3-Borono-5-fluorobenzoic acid (ACI)
    • 3-(Dihydroxyboranyl)-5-fluorobenzoic acid
    • 5-Borono-3-fluorobenzoic acid
    • DB-128240
    • SCHEMBL1933748
    • DTXSID90660112
    • AKOS015836259
    • 3-Carboxy-5-fluorobenzeneboronic acid(contains varying amounts of Anhydride)
    • SY024026
    • APHPXZJIUTVQNC-UHFFFAOYSA-N
    • 3-Carboxy-5-fluorophenylboronic acid, >=95%
    • AS-55272
    • 3-Borono-5-fluorobenzoicacid
    • I12387
    • 871329-84-9
    • AB30780
    • MFCD07363791
    • (3-carboxy-5-fluoro)benzeneboronic acid
    • MDL： MFCD07363791
    • Inchi： 1S/C7H6BFO4/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,12-13H,(H,10,11)
    • InChI Key： APHPXZJIUTVQNC-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(B(O)O)C=C(F)C=1)O

Computed Properties

  • Exact Mass: 184.03400
  • Monoisotopic Mass: 184.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2

Experimental Properties

  • Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr)
  • Melting Point: 112-116 °C
  • Boiling Point: 434°C at 760 mmHg
  • Flash Point: 216.3°C
  • Refractive Index: 1.559
  • PSA: 77.76000
  • LogP: -0.79630

(3-carboxy-5-fluoro)benzeneboronic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：nwg
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

(3-carboxy-5-fluoro)benzeneboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C123998-1g
(3-carboxy-5-fluoro)benzeneboronic acid
 871329-84-9 98%
1g
 ¥129.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C123998-250mg
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C123998-25g
(3-carboxy-5-fluoro)benzeneboronic acid
 871329-84-9 98%
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 ¥2064.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C123998-5g
(3-carboxy-5-fluoro)benzeneboronic acid
 871329-84-9 98%
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Alichem
A019093392-25g
3-Borono-5-fluorobenzoic acid
 871329-84-9 98%
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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TRC
C178375-100mg
3-Carboxy-5-fluorophenylboronic acid
 871329-84-9
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TRC
C178375-250mg
3-Carboxy-5-fluorophenylboronic acid
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C178375-500mg
3-Carboxy-5-fluorophenylboronic acid
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 871329-84-9
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(3-carboxy-5-fluoro)benzeneboronic acid Production Method

Production Method 1

850593-06-5 850593-06-5
871329-84-9 871329-84-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  cooled; 3 h, rt
Reference
Research progress on synthesis of 3-borono-5-fluorobenzoic acid
Sun, Hai-xia; et al, Guangzhou Huagong, 2015, 43(5), 80-81

Production Method 2

202865-83-6 202865-83-6
871329-84-9 871329-84-9
Reaction Conditions
1.1 Reagents: Triisopropyl borate Solvents: Tetrahydrofuran ;  rt → -78 °C
1.2 Reagents: Butyllithium ;  -78 °C; 1.5 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  cooled; 3 h, rt
Reference
Research progress on synthesis of 3-borono-5-fluorobenzoic acid
Sun, Hai-xia; et al, Guangzhou Huagong, 2015, 43(5), 80-81

(3-carboxy-5-fluoro)benzeneboronic acid Raw materials

(3-carboxy-5-fluoro)benzeneboronic acid Preparation Products

(3-carboxy-5-fluoro)benzeneboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:871329-84-9)(3-carboxy-5-fluoro)benzeneboronic acid
Order Number:A841996
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:55
Price ($):360.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:871329-84-9)(3-carboxy-5-fluoro)benzeneboronic acid
A841996
Purity:99%
Quantity:25g
Price ($):360.0
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